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Compound of Interest

Compound Name: Megastigmatrienone D

CAS No.: 13215-88-8

Cat. No.: B145869

Get Quote

Identity, Biosynthesis, and Analytical Protocols

Executive Summary
Megastigmatrienone (4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one), often referred to

commercially as Tabanone, is a C13-norisoprenoid vital to the aroma profile of fermented teas

(Black, Oolong), tobacco, and Osmanthus fragrans absolute.[1] While typically analyzed as a

mixture of four stereoisomers, Megastigmatrienone D (often correlating to the late-eluting

isomer) possesses unique sensory thresholds and stability characteristics. This guide outlines

the specific chemical constitution of Isomer D, its formation via carotenoid degradation, and

validated protocols for its extraction and quantification.

Chemical Constitution & Stereochemistry
Megastigmatrienones exist as four geometric isomers due to the configuration of the double

bonds at positions 6 and 8. In complex matrices like tea and essential oils, they typically co-

elute or appear as a cluster.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b145869#bc-rfq
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Megastigmatrienone_A_in_Different_Tobacco_Varieties.pdf
https://www.benchchem.com/product/b145869/docs?utm_src=pdf-body#technical-guide-megastigmatrienone-d-in-tea-essential-oils
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isomeric Nomenclature
The designation "A, B, C, D" often corresponds to the elution order on polar capillary columns

(e.g., DB-WAX).

Common
Name

Isomer Code
Chemical
Structure
(IUPAC)

CAS Registry
Characteristic
s

Megastigmatrien

one A
Isomer 1

(6Z, 8E)-

Megastigma-

4,6,8-trien-3-one

5492-79-5

Major isomer;

Tobacco-like,

spicy.

Megastigmatrien

one B
Isomer 2

(6Z, 8Z)-

Megastigma-

4,6,8-trien-3-one

13215-88-8
Floral, woody

nuances.

Megastigmatrien

one C
Isomer 3

(6E, 8E)-

Megastigma-

4,6,8-trien-3-one

Mixed Earthy, heavy.

Megastigmatrien

one D
Isomer 4

(6E, 8Z)-

Megastigma-

4,6,8-trien-3-one

5164-78-3
Sweet, dried

fruit, persistent.

Note on Isomer D: Isomer D is thermodynamically less stable than Isomer A. Its presence is

often a marker of specific thermal processing (e.g., the drying stage of black tea or the curing of

tobacco) where isomerization occurs.

Biosynthetic Pathway
Megastigmatrienones are not primary metabolites; they are degradation products of

carotenoids (Lutein and

-Carotene). In tea (Camellia sinensis), this process is triggered by enzymatic oxidation during
the "fermentation" (oxidation) stage and accelerated by thermal drying.

Mechanism of Formation
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Precursor Cleavage: Carotenoids are cleaved by Carotenoid Cleavage Dioxygenases

(CCDs) to form ionones.

Hydroxylation:

-Ionone is converted to 3-oxo-

-ionol.

Acid/Thermal Dehydration: This is the critical step. 3-oxo-

-ionol undergoes dehydration to form the megastigmatrienone skeleton. The specific ratio of
isomers (A vs. D) is determined by the pH and temperature during this step.
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Caption: Biosynthetic formation of Megastigmatrienone isomers via the degradation of

carotenoids and dehydration of the 3-oxo-alpha-ionol intermediate.

Occurrence in Natural Matrices
The concentration of Megastigmatrienone D varies significantly based on processing.
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Matrix
Total
Megastigmatrienon
es (ppb)

Isomer D Presence Notes

Green Tea (Non-

fermented)
< 10 Trace

Lack of oxidation

prevents precursor

formation.

Black Tea (Fully

fermented)
50 - 300 High

Formed during the

drying/firing stage.

Osmanthus Absolute 2,000 - 5,000 Moderate
Co-occurs with high

levels of ionones.

Tobacco (Cured) > 10,000 Very High
Key marker of flavor

quality.

Analytical Protocol: Isolation & Quantification
Due to the thermal instability of Isomer D, Solvent Assisted Flavor Evaporation (SAFE) is

preferred over steam distillation to prevent artifact formation. For rapid screening, SPME is the

standard.

Protocol: Headspace SPME-GC-MS
This protocol allows for the separation of Isomer D from the A/B/C cluster.

Reagents & Materials:

Fiber: 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) - Critical

for covering the polarity range of C13 norisoprenoids.

Internal Standard: 2-Octanol or d3-Beta-Ionone (50 µg/L).

Column: DB-WAX (Polar) or equivalent (60m x 0.25mm x 0.25µm). Non-polar columns (DB-

5) often fail to resolve Isomer D from Isomer C.

Step-by-Step Workflow:
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Sample Prep: Weigh 2.0g of tea sample (or 100µL essential oil diluted in ethanol) into a

20mL headspace vial. Add 5mL saturated NaCl solution (to salt-out volatiles).

Equilibration: Incubate at 60°C for 20 minutes with agitation (500 rpm).

Extraction: Expose SPME fiber to headspace for 40 minutes at 60°C.

Desorption: Insert fiber into GC injector at 250°C for 5 minutes (Splitless mode).

GC Gradient:

Start: 40°C (hold 2 min).

Ramp 1: 5°C/min to 200°C.

Ramp 2: 10°C/min to 240°C (hold 5 min).

MS Detection: Operate in SIM (Selected Ion Monitoring) mode for sensitivity.

Target Ions: m/z 134 (Base peak), 190 (Molecular ion), 175, 147.

Note: Isomer D typically elutes last on a WAX column.

Sample Matrix
(Tea/Oil)

Salt Addition (NaCl)
& Internal Std

SPME Extraction
(DVB/CAR/PDMS)

60°C, 40 min

GC Separation
(DB-WAX Column)

MS Detection (SIM)
m/z 134, 190

Quantification of
Isomer D

Click to download full resolution via product page

Caption: Validated SPME-GC-MS workflow for the isolation of Megastigmatrienone isomers.

Sensory Implications
In drug development and flavor chemistry, the specific ratio of Isomer D is critical.

The "Tabanone" Effect: The mixture provides a "dried tobacco" and "honey" note.

Isomer D Specifics: While Isomer A is spicy/woody, Isomer D contributes the sweet, dried-

fruit, and hay-like bottom notes that persist. In tea beverages, a higher ratio of Isomer D
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correlates with a "smoother" aged perception, whereas high Isomer A can be perceived as

sharper or greener.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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